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Compound of Interest

Compound Name: Orthoperiodic acid

Cat. No.: B105680

CAS Number: 10450-60-9[1]

This technical guide provides an in-depth overview of orthoperiodic acid (Hs1Os), a powerful
oxidizing agent with significant applications in organic chemistry, biochemistry, and
histopathology. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical properties, safety, and key
experimental protocols.

Core Properties and Data

Orthoperiodic acid is the highest oxoacid of iodine, with iodine in the +7 oxidation state.[2][3]
It typically appears as white, odorless, and hygroscopic crystals.[2] It is one of two forms of
periodic acid, the other being metaperiodic acid (HIO4), which can be obtained by heating
orthoperiodic acid.[2]

Quantitative Physicochemical Data

The key physical and chemical properties of orthoperiodic acid are summarized in the table
below for easy reference.
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Property Value Reference
CAS Number 10450-60-9 [1]
Molecular Formula HslOe [1]
Molecular Weight 227.94 g/mol [11[2]
Appearance White, odorless, hygroscopic 2]
crystals

Melting Point 122 °C [2]
Solubility Soluble in water and ethanol [2]

lodine Oxidation State

+7

[3]

Safety Data Sheet Summary

Orthoperiodic acid is a strong oxidizer and is corrosive.[2][4] It can cause severe skin burns

and eye damage.[4] Contact with combustible material may cause fire.[4] It is crucial to handle

this chemical with appropriate personal protective equipment in a well-ventilated area or under

a chemical fume hood.[5]

Hazard Category

Description

Precautionary Measures

Oxidizing Solid

May intensify fire; strong

oxidizer.

Keep away from heat and

combustible materials.[4][6]

Skin Corrosion

Causes severe skin burns.

Wear protective gloves and
clothing.[4][6]

Eye Damage

Causes serious eye damage.

Wear eye and face protection.

[4]16]

Acute Toxicity

Harmful if swallowed.

Corrosive to tissues.

Do not ingest. Seek immediate

medical attention if swallowed.

[4]

Environmental

Very toxic to aquatic life.

Avoid release to the

environment.
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Mechanism of Action: Oxidative Cleavage of Vicinal
Diols

A primary application of orthoperiodic acid is the selective oxidative cleavage of vicinal diols
(1,2-diols) to form two carbonyl compounds (aldehydes or ketones).[2][7][8] This reaction, often
referred to as the Malaprade reaction, proceeds through the formation of a cyclic periodate
ester intermediate.[7] The breakdown of this intermediate results in the cleavage of the carbon-
carbon bond of the diol.[7]

Products
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Caption: Oxidative cleavage of a vicinal diol by orthoperiodic acid.

Experimental Protocols

The selective cleavage of vicinal diols makes orthoperiodic acid a valuable reagent in various
experimental procedures, most notably in the structural analysis of carbohydrates and in
histochemical staining.

Periodic Acid-Schiff (PAS) Staining for Carbohydrates

PAS staining is a widely used method in histology and pathology to detect polysaccharides
such as glycogen, and mucosubstances in tissue sections.[2] The protocol involves the
oxidation of vicinal diols in carbohydrates by periodic acid to form aldehydes, which then react
with Schiff's reagent to produce a magenta color.

Materials:

e 0.5% Periodic Acid Solution: Dissolve 0.5 g of orthoperiodic acid in 100 ml of distilled
water.

e Schiff's Reagent

e Mayer's Hematoxylin (for counterstaining)

o Formalin-fixed, paraffin-embedded tissue sections
« Distilled water

e Running tap water

Procedure:

» Deparaffinization and Hydration: Deparaffinize tissue sections and hydrate them through
graded alcohols to distilled water.
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o Oxidation: Immerse the slides in 0.5% periodic acid solution for 5 minutes. This step oxidizes
the vicinal diol groups in carbohydrates to aldehydes.

» Rinsing: Rinse the slides thoroughly in several changes of distilled water.

e Schiff's Reagent Treatment: Place the slides in Schiff's reagent for 15-30 minutes. This will
result in a light pink coloration as the reagent reacts with the newly formed aldehyde groups.

e Washing: Wash the slides in running tap water for 5-10 minutes. The color will develop into a
deep pink or magenta.

» Counterstaining: Counterstain with Mayer's hematoxylin for 1-2 minutes to stain the cell
nuclei.

» Final Washing: Wash in running tap water until the hematoxylin turns blue.

o Dehydration and Mounting: Dehydrate the sections through graded alcohols, clear in xylene,
and mount with a resinous medium.

Expected Results:

e Glycogen, mucin, basement membranes, and certain fungi will stain a magenta or purple
color.

o Nuclei will be stained blue by the hematoxylin counterstain.
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Caption: Workflow for Periodic Acid-Schiff (PAS) staining.
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Conclusion

Orthoperiodic acid is a versatile and potent oxidizing agent with well-defined properties and
applications. Its ability to selectively cleave vicinal diols makes it an indispensable tool in both
synthetic and analytical chemistry. Adherence to strict safety protocols is mandatory when
handling this compound due to its corrosive and oxidizing nature. The experimental protocols
provided herein serve as a foundation for its practical application in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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